Cas no 1004284-08-5 (1-(2,4-dichlorophenyl)butan-2-aMine)

• Product Name: 1-(2,4-dichlorophenyl)butan-2-aMine
• CAS No: 1004284-08-5
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• MDL: MFCD11937066
• CID: 858423
• PubChem ID: 43566012
• Update Time: 2025-05-21

1-(2,4-dichlorophenyl)butan-2-aMine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)butan-2-aMine
• Benzeneethanamine, 2,4-dichloro-α-ethyl-
• EN300-73072
• 1004284-08-5
• AB90211
• AKOS008135558
• MFCD11937066
• Z431980076
• Benzeneethanamine, 2,4-dichloro-alpha-ethyl-
• F20135

• MDL： MFCD11937066
• Inchi： 1S/C10H13Cl2N/c1-2-9(13)5-7-3-4-8(11)6-10(7)12/h3-4,6,9H,2,5,13H2,1H3
• InChI Key： MXSWGTIGKBARQA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(CC)N)Cl

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3

1-(2,4-dichlorophenyl)butan-2-aMine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(2,4-dichlorophenyl)butan-2-aMine

Introduction to 1-(2,4-dichlorophenyl)butan-2-aMine (CAS No. 1004284-08-5)

1-(2,4-dichlorophenyl)butan-2-aMine, with the CAS number 1004284-08-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a dichlorophenyl group and an amino functional group. The combination of these features makes it a valuable candidate for various scientific investigations.

The chemical formula of 1-(2,4-dichlorophenyl)butan-2-aMine is C₁₀H₁₃Cl₂N, and its molecular weight is approximately 230.17 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 2,4-dichlorophenylacetonitrile with an appropriate reagent to introduce the amino group. This synthesis route has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial-scale production.

In the realm of pharmaceutical research, 1-(2,4-dichlorophenyl)butan-2-aMine has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its interactions with various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits selective inhibition of a specific enzyme involved in the metabolism of certain neurotransmitters. This finding suggests that 1-(2,4-dichlorophenyl)butan-2-aMine could be further developed into a therapeutic agent for neurological disorders.

Beyond its potential as a drug candidate, 1-(2,4-dichlorophenyl)butan-2-aMine has also been explored for its use in chemical biology research. Its ability to modulate specific biological pathways makes it a useful tool for understanding the mechanisms underlying various cellular processes. For example, researchers at the University of California, San Francisco, have utilized this compound to investigate the role of certain signaling proteins in cell proliferation and differentiation. Their findings have provided valuable insights into the complex interplay between different cellular components.

The physical properties of 1-(2,4-dichlorophenyl)butan-2-aMine, such as its solubility and stability, are crucial for its practical applications. The compound is generally stable under standard laboratory conditions but may require careful handling to prevent degradation or contamination. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol makes it suitable for use in solution-based experiments. However, it is important to note that the compound's solubility can vary depending on the specific solvent used and the pH of the solution.

In terms of safety and handling, while 1-(2,4-dichlorophenyl)butan-2-aMine is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and conducting experiments in a well-ventilated area or fume hood.

The environmental impact of 1-(2,4-dichlorophenyl)butan-2-aMine is another important consideration. While there is limited data available on its environmental fate and effects, it is recommended to dispose of any unused material according to local environmental regulations to minimize potential ecological risks.

In conclusion, 1-(2,4-dichlorophenyl)butan-2-aMine (CAS No. 1004284-08-5) is a versatile compound with significant potential in both pharmaceutical and chemical biology research. Its unique molecular structure and biological activity make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in scientific inquiry.